Cas no 688356-31-2 (N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine
• CAS No: 688356-31-2
• MF: C₂₃H₂₀N₄O₄S
• MW: 448.494303703308
• CID: 5341232
• Update Time: 2025-07-22

N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-((4-nitrobenzyl)thio)quinazolin-4-amine
• N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine
• N-(3,5-dimethoxyphenyl)-2-[(4-nitrobenzyl)thio]quinazolin-4-amine
• N-(3,5-dimethoxyphenyl)-2-[(4-nitrophenyl)methylsulfanyl]quinazolin-4-amine

• Inchi： 1S/C23H20N4O4S/c1-30-18-11-16(12-19(13-18)31-2)24-22-20-5-3-4-6-21(20)25-23(26-22)32-14-15-7-9-17(10-8-15)27(28)29/h3-13H,14H2,1-2H3,(H,24,25,26)
• InChI Key： BDDMRCGJSNVJOP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NC2C=CC=CC=2C(=N1)NC1C=C(C=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 589
• XLogP3: 5.5
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine

N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine: A Comprehensive Overview

N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine (CAS No. 688356-31-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this compound, particularly the dimethoxyphenyl and nitrophenyl moieties, contribute to its potential therapeutic applications.

The quinazolinone scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the dimethoxyphenyl group enhances the lipophilicity and cellular permeability of the molecule, while the nitrophenyl moiety confers additional electronic and steric effects that can modulate its biological activity. These structural elements make N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of this compound in cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine exhibits potent antiproliferative activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, this compound has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry reported that N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine possesses significant anti-inflammatory activity. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered drug. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in preclinical models.

In terms of synthetic chemistry, the preparation of N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine involves several steps. The synthesis typically begins with the formation of the quinazolinone core through a condensation reaction between 2-chloroacetamide and anthranilic acid. Subsequent functionalization steps are then employed to introduce the dimethoxyphenyl and nitrophenyl moieties. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of this compound.

The potential applications of N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine extend beyond its therapeutic uses. It has also been used as a tool compound in chemical biology studies to probe specific biological pathways and interactions. For example, researchers have utilized this compound to investigate the role of specific kinases in cancer cell signaling pathways. The ability to modulate these pathways with high specificity makes it a valuable tool for both basic research and drug discovery efforts.

In conclusion, N-(3,5-dimethoxyphenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine (CAS No. 688356-31-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its biological activities, making it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of medicinal chemistry.